Cas no 1228254-59-8 (3,3-Difluoroazepane)

• Product Name: 3,3-Difluoroazepane
• CAS No: 1228254-59-8
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5273391
• Update Time: 2026-03-09

3,3-Difluoroazepane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoroazepane
• AT11198
• AM806465
• 1H-Azepine, 3,3-difluorohexahydro-
• 3,3-Difluoroazepane

• Inchi： 1S/C6H11F2N/c7-6(8)3-1-2-4-9-5-6/h9H,1-5H2
• InChI Key： FVWMDLFXICQWEG-UHFFFAOYSA-N
• SMILES： FC1(CNCCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.1
• XLogP3: 1.3
• Topological Polar Surface Area: 12

Additional information on 3,3-Difluoroazepane

3,3-Difluoroazepane (CAS No. 1228254-59-8): An Overview of a Promising Compound in Pharmaceutical Research

3,3-Difluoroazepane (CAS No. 1228254-59-8) is a compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique properties and potential applications. This fluorinated azepane derivative is characterized by the presence of two fluorine atoms at the 3-position of the azepane ring, which imparts distinct chemical and biological properties to the molecule.

The introduction of fluorine atoms into organic molecules is a common strategy in drug design, as fluorination can enhance the metabolic stability, lipophilicity, and binding affinity of the compound. In the case of 3,3-Difluoroazepane, these modifications have led to increased interest in its use as a scaffold for the development of novel therapeutic agents.

Recent studies have explored the potential of 3,3-Difluoroazepane in various therapeutic areas. One notable application is in the field of central nervous system (CNS) disorders. Research has shown that 3,3-Difluoroazepane derivatives exhibit potent activity as modulators of GABA receptors, which are crucial targets for treating conditions such as anxiety, depression, and epilepsy. A study published in the Journal of Medicinal Chemistry in 2021 reported that a series of 3,3-Difluoroazepane-based compounds demonstrated significant anxiolytic and antidepressant effects in preclinical models.

Beyond CNS disorders, 3,3-Difluoroazepane has also shown promise in the treatment of pain. A research team from the University of California, San Francisco, investigated the analgesic properties of 3,3-Difluoroazepane-derived compounds and found that they effectively reduced pain responses in animal models without causing significant side effects. This finding suggests that 3,3-Difluoroazepane-based drugs could offer a safer alternative to traditional pain medications.

In addition to its therapeutic potential, 3,3-Difluoroazepane has been studied for its use as a tool compound in chemical biology research. The unique structure of this compound allows it to serve as a valuable probe for investigating protein-ligand interactions and signaling pathways. For instance, researchers at Harvard University utilized 3,3-Difluoroazepane-based probes to study G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

The synthesis of 3,3-Difluoroazepane and its derivatives has been optimized through various synthetic routes. One efficient method involves the use of palladium-catalyzed cross-coupling reactions to introduce fluorine atoms into the azepane ring. This approach has been detailed in several publications and has enabled chemists to produce a wide range of structurally diverse 3,3-Difluoroazepane-based molecules with varying biological activities.

The safety profile of 3,3-Difluoroazepane is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 3,3-Difluoroazepane (CAS No. 1228254-59-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting CNS disorders, pain management, and other areas. As research continues to advance our understanding of this compound's potential, it is likely that we will see more innovative applications emerge in the coming years.